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Compound of Interest

Compound Name: (S)-Etodolac-d3

CAS No.: 1246818-32-5

Cat. No.: B602641 Get Quote

(S)-Etodolac-d3 is the stable isotope-labeled form of the pharmacologically active S-

enantiomer of Etodolac. It serves as a critical Internal Standard (IS) in bioanalytical assays (LC-

MS/MS), specifically for the quantification of the active COX-inhibiting enantiomer in complex

matrices (plasma, urine, tissue).
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Parameter Technical Specification

Chemical Name
(S)-(+)-1,8-Diethyl-1,3,4,9-tetrahydropyrano[3,4-

b]indole-1-acetic acid-d3

CAS Number 1246818-32-5 (Specific to S-enantiomer d3)

Parent CAS
87226-38-8 ((S)-Etodolac); 41340-25-4

(Racemic Etodolac)

Molecular Formula C₁₇H₁₈D₃NO₃

Molecular Weight
290.37 g/mol (approx. 3 Da shift from unlabeled

parent)

Isotopic Purity ≥ 99% Deuterated forms (d3)

Chiral Purity ≥ 98% ee (S-enantiomer)

Solubility
Soluble in DMSO (>25 mg/mL), Methanol,

Ethanol.[1][2][3][4] Poorly soluble in water.

Appearance
White to off-white solid (Lyophilized or

Crystalline)

Part 2: Hazard Identification & Toxicology (The
"Why" Behind the SDS)
Senior Scientist Note: While this compound is used in micro-quantities for mass spectrometry, it

retains the toxicological profile of the parent NSAID. The (S)-enantiomer is the potent COX

inhibitor; therefore, its toxicity profile regarding GI and renal systems is more relevant than that

of the inactive (R)-enantiomer.

Core Hazards (GHS Classification)
Acute Toxicity, Oral (Category 3):H301 - Toxic if swallowed.[5][6][7]

Eye Irritation (Category 2A):H319 - Causes serious eye irritation.[5][6][7]
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Reproductive Toxicity (Category 2):H361 - Suspected of damaging fertility or the unborn

child.[5]

Mechanistic Toxicology
The safety protocols for (S)-Etodolac-d3 are dictated by its mechanism of action:

COX Inhibition: The (S)-enantiomer selectively inhibits Cyclooxygenase-2 (COX-2) and

COX-1. Inhibition of COX-1 in the gastric mucosa reduces protective prostaglandins (PGE2),

leading to the risk of gastrointestinal perforation and bleeding upon ingestion.

Renal Impairment: Prostaglandins regulate renal blood flow. Inhibition can cause acute renal

failure, particularly in dehydrated states.

Visual: Safety & Exposure Logic
This diagram maps the hazard source to the required protection based on biological

mechanism.

Hazard Source:
(S)-Etodolac-d3

Mechanism:
COX-1/COX-2 Inhibition

Target Organs:
GI Tract, Kidneys

Clinical Risk:
Ulceration, Renal Failure

Required PPE:
Nitrile Gloves, N95/P100 Mask

(Prevent Dermal/Inhalation)

 Mitigates

Click to download full resolution via product page

Caption: Causal link between the COX-inhibitory mechanism of (S)-Etodolac-d3 and required

safety protocols.

Part 3: Handling, Stability & Storage Protocols
Senior Scientist Note: The primary risk with deuterated standards is not just chemical

degradation, but isotopic exchange. If the deuterium labels are on exchangeable protons (e.g.,

-OH, -NH), they will swap with Hydrogen in water, ruining the mass shift. However, in Etodolac-

d3, the deuterium is typically on the ethyl group, which is non-exchangeable. The risk here is

chemical stability (oxidation/hydrolysis).

Storage Architecture
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Long-term: -20°C (minimum). -80°C preferred for solution stocks.

Environment: Store under inert gas (Argon or Nitrogen) to prevent oxidation of the indole

moiety.

Container: Amber glass vials (protect from light-induced degradation).

Reconstitution Protocol (Self-Validating)
To ensure the standard is valid before use in critical assays:

Equilibration: Allow the vial to warm to room temperature before opening. Opening a cold vial

condenses atmospheric moisture, which degrades the solid.

Solvent Choice: Dissolve in 100% DMSO or Methanol. Avoid water in the primary stock.

Visual Check: The solution must be clear and colorless. Yellowing indicates oxidation of the

indole ring; discard if observed.

Part 4: Analytical Application (LC-MS/MS Workflow)
Context: (S)-Etodolac-d3 is used to normalize matrix effects and recovery losses during the

extraction of biological samples.

Experimental Workflow
Stock Preparation: Prepare a 1.0 mg/mL Master Stock in DMSO.

Working Standard: Dilute Master Stock to 10 µg/mL in 50:50 Methanol:Water.

Spiking (The Critical Step): Add the Working Standard to the biological sample

(plasma/urine) before any extraction (Protein Precipitation or SPE).

Why? The IS must experience the exact same extraction efficiency and matrix

suppression as the analyte.

LC-MS Transition: Monitor the mass shift.

Analyte ((S)-Etodolac): m/z 288.1 → 172.1
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IS ((S)-Etodolac-d3): m/z 291.1 → 175.1 (Shift of +3 Da).

Visual: LC-MS/MS Method Development Logic
This diagram illustrates the workflow to ensure data integrity using the IS.

Master Stock
(S)-Etodolac-d3

(DMSO)

Spike IS
(Pre-Extraction)

 Dilute

Biological Sample
(Plasma/Tissue)

Extraction
(PPT / SPE / LLE)

 Co-processing

LC-MS/MS Injection

Data Analysis
Ratio: Area(Analyte) / Area(IS)

 Quantitation

Click to download full resolution via product page

Caption: Analytical workflow ensuring the Internal Standard compensates for extraction loss

and matrix effects.

Part 5: Emergency & Disposal
Inhalation: Move to fresh air. If breathing is difficult, give oxygen. The indole structure can be

irritating to mucous membranes.
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Skin Contact: Wash with soap and water. Do not use ethanol or solvents, as they may

increase dermal absorption of the lipophilic drug.

Ingestion: Immediately call a POISON CENTER.[6] Do not induce vomiting due to risk of

aspiration and irritation.

Disposal: Incinerate in a chemical incinerator equipped with an afterburner and scrubber.

This compound contains Nitrogen and will generate NOx upon combustion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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